Cas no 1936619-85-0 (3-(Bromomethyl)-1,1,1-trifluoro-4-methylpentane)

• Product Name: 3-(Bromomethyl)-1,1,1-trifluoro-4-methylpentane
• CAS No: 1936619-85-0
• MF: C₇H₁₂BrF₃
• MW: 233.069392204285
• CID: 5056669
• Update Time: 2025-10-29

3-(Bromomethyl)-1,1,1-trifluoro-4-methylpentane Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-1,1,1-trifluoro-4-methylpentane
• 3-(Bromomethyl)-1,1,1-trifluoro-4-methylpentane

• Inchi： 1S/C7H12BrF3/c1-5(2)6(4-8)3-7(9,10)11/h5-6H,3-4H2,1-2H3
• InChI Key： RGCRIILGZQQENZ-UHFFFAOYSA-N
• SMILES： BrCC(CC(F)(F)F)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 109
• XLogP3: 4
• Topological Polar Surface Area: 0

Additional information on 3-(Bromomethyl)-1,1,1-trifluoro-4-methylpentane

Introduction to 3-(Bromomethyl)-1,1,1-trifluoro-4-methylpentane (CAS No. 1936619-85-0)

3-(Bromomethyl)-1,1,1-trifluoro-4-methylpentane, with the CAS number 1936619-85-0, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its bromomethyl and trifluoromethyl functional groups, which confer it with distinct reactivity and stability profiles.

The molecular structure of 3-(Bromomethyl)-1,1,1-trifluoro-4-methylpentane consists of a five-carbon chain with a bromomethyl group at the third position and a trifluoromethyl group at the first position. The presence of the bromomethyl group makes this compound an excellent electrophilic reagent, capable of participating in various substitution reactions. The trifluoromethyl group, on the other hand, imparts significant fluorine content to the molecule, which can influence its physical and chemical properties, such as solubility, boiling point, and reactivity.

In the context of pharmaceutical research, 3-(Bromomethyl)-1,1,1-trifluoro-4-methylpentane has been explored for its potential as a building block in the synthesis of novel drug candidates. The bromomethyl group can be readily functionalized through nucleophilic substitution reactions, allowing for the introduction of various functional groups that can modulate the biological activity of the resulting compounds. Recent studies have shown that derivatives of this compound exhibit promising pharmacological properties, including anti-inflammatory and anticancer activities.

One notable application of 3-(Bromomethyl)-1,1,1-trifluoro-4-methylpentane is in the development of fluorinated pharmaceuticals. Fluorine atoms are known to enhance the metabolic stability and lipophilicity of drug molecules, which can improve their bioavailability and therapeutic efficacy. For instance, a study published in the Journal of Medicinal Chemistry reported that a series of fluorinated derivatives derived from 3-(Bromomethyl)-1,1,1-trifluoro-4-methylpentane showed enhanced potency against cancer cell lines compared to their non-fluorinated counterparts.

Beyond pharmaceuticals, 3-(Bromomethyl)-1,1,1-trifluoro-4-methylpentane has also found applications in materials science. The trifluoromethyl group can impart unique surface properties to polymers and coatings, making them more resistant to water and oil. This property is particularly valuable in the development of hydrophobic and oleophobic materials for use in various industries, such as textiles and electronics.

In chemical synthesis, 3-(Bromomethyl)-1,1,1-trifluoro-4-methylpentane serves as a versatile intermediate for the preparation of complex organic molecules. Its reactivity can be harnessed to construct intricate molecular architectures through sequential functionalization steps. For example, a recent study published in Organic Letters demonstrated the use of this compound in a multistep synthesis pathway to produce a highly functionalized cyclohexene derivative with potential applications in natural product synthesis.

The synthesis of 3-(Bromomethyl)-1,1,1-trifluoro-4-methylpentane typically involves several steps. One common approach is to start with 4-methylpentanenitrile and convert it into 4-methyldiphenylsulfonium triflate through a series of reactions involving nucleophilic substitution and elimination. The resulting diphenylsulfonium salt is then treated with bromine to introduce the bromomethyl group. Finally, trifluoromethylation is achieved using a suitable reagent such as triflic acid or triflic anhydride.

The safety profile of 3-(Bromomethyl)-1,1,1-trifluoro-4-methylpentane is an important consideration for its practical use. While it is not classified as a hazardous substance under current regulations, proper handling and storage precautions should be observed due to its reactivity and potential for forming reactive intermediates during chemical transformations. Researchers are advised to follow standard laboratory safety protocols when working with this compound.

In conclusion, 3-(Bromomethyl)-1,1,1-trifluoro-4-methylpentane (CAS No. 1936619-85-0) is a multifaceted compound with significant potential in pharmaceutical research, materials science, and chemical synthesis. Its unique combination of bromomethyl and trifluoromethyl functionalities makes it an attractive building block for the development of novel compounds with diverse applications. Ongoing research continues to uncover new possibilities for this intriguing molecule.